Cas no 648418-25-1 (Benzyl 4-hydroxyazepane-1-carboxylate)
Benzyl 4-hydroxyazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 4-hydroxyazepane-1-carboxylate
- N-CBZ-HEXAHYDRO-1H-AZEPIN-4-OL
- 1H-AZEPINE-1-CARBOXYLIC ACID, HEXAHYDRO-4-HYDROXY-, PHENYLMETHYL ESTER
- 1-Cbz-4-hydroxyazepane
- N-Cbz-4-hydroxy-azepane
- 1-Benzyloxycarbonylazepan-4-ol
- GJXUQWPNVHGPQC-UHFFFAOYSA-N
- 1H-AZEPINE-1-CARBOXYLICACID,HEXAHYDRO-4-HYDROXY-,PHENYLMETHYLESTER
- RP28861
- ST2419140
- AB0026047
- W7631
- (phenylmethyl) 4-oxidanylazepan
-
- MDL: MFCD07778596
- Inchi: 1S/C14H19NO3/c16-13-7-4-9-15(10-8-13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2
- InChI Key: GJXUQWPNVHGPQC-UHFFFAOYSA-N
- SMILES: OC1CCN(C(=O)OCC2C=CC=CC=2)CCC1
Computed Properties
- Exact Mass: 249.13600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 264
- Topological Polar Surface Area: 49.8
Experimental Properties
- Density: 1.184
- PSA: 49.77000
- LogP: 2.10790
Benzyl 4-hydroxyazepane-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzyl 4-hydroxyazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 078145-250mg |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95% | 250mg |
£34.00 | 2022-03-01 | |
| Fluorochem | 078145-1g |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95% | 1g |
£83.00 | 2022-03-01 | |
| Fluorochem | 078145-5g |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95% | 5g |
£249.00 | 2022-03-01 | |
| Fluorochem | 078145-10g |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95% | 10g |
£413.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EQ935-50mg |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95+% | 50mg |
99.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EQ935-200mg |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95+% | 200mg |
229.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EQ935-1g |
Benzyl 4-hydroxyazepane-1-carboxylate |
648418-25-1 | 95+% | 1g |
703.0CNY | 2021-07-10 | |
| TRC | B594280-50mg |
Benzyl 4-Hydroxyazepane-1-Carboxylate |
648418-25-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B594280-100mg |
Benzyl 4-Hydroxyazepane-1-Carboxylate |
648418-25-1 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B594280-500mg |
Benzyl 4-Hydroxyazepane-1-Carboxylate |
648418-25-1 | 500mg |
$ 295.00 | 2022-06-07 |
Benzyl 4-hydroxyazepane-1-carboxylate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Benzyl 4-hydroxyazepane-1-carboxylate
Benzyl 4-hydroxyazepane-1-carboxylate (CAS No. 648418-25-1): A Comprehensive Overview
Benzyl 4-hydroxyazepane-1-carboxylate, identified by the chemical compound code CAS No. 648418-25-1, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, which is known for its structural versatility and biological relevance. The presence of a hydroxyl group and a benzyl ester moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.
The molecular structure of Benzyl 4-hydroxyazepane-1-carboxylate consists of a seven-membered azepane ring substituted with a hydroxyl group at the fourth position and a benzyl ester at the one-position. This configuration not only contributes to its stability but also enhances its potential as a pharmacophore in the design of novel therapeutic agents. The hydroxyl group, in particular, is a key functional moiety that can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.
In recent years, there has been growing interest in azepane derivatives due to their demonstrated efficacy in various therapeutic applications. The structural framework of azepane provides a rigid scaffold that can mimic natural bioactive molecules, thereby facilitating interactions with biological receptors. Specifically, Benzyl 4-hydroxyazepane-1-carboxylate has been explored for its potential role in modulating neurological and cardiovascular functions.
One of the most compelling aspects of Benzyl 4-hydroxyazepane-1-carboxylate is its ability to serve as a precursor in the synthesis of more complex molecules. The benzyl ester group can be readily hydrolyzed or transesterified, allowing for the introduction of diverse substituents at strategic positions within the molecule. This flexibility makes it an invaluable building block for medicinal chemists seeking to develop new drugs with tailored pharmacological profiles.
Recent studies have highlighted the pharmacological significance of azepane derivatives in the treatment of neurological disorders. For instance, modifications of the azepane core have led to compounds with potential applications in managing neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl group in Benzyl 4-hydroxyazepane-1-carboxylate plays a pivotal role in these interactions, contributing to enhanced binding affinity and improved therapeutic efficacy.
The synthesis of Benzyl 4-hydroxyazepane-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also enhance scalability for industrial production.
In addition to its synthetic utility, Benzyl 4-hydroxyazepane-1-carboxylate has been investigated for its potential role in drug delivery systems. Its structural features make it an excellent candidate for encapsulating bioactive molecules or serving as a carrier for targeted drug delivery. This capability is particularly relevant in oncology, where precise delivery of therapeutic agents can significantly improve treatment outcomes.
The pharmacokinetic properties of Benzyl 4-hydroxyazepane-1-carboxylate are also of great interest. Studies have shown that this compound exhibits favorable solubility and metabolic stability, which are critical factors for drug bioavailability and efficacy. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.
Future research directions for Benzyl 4-hydroxyazepane-1-carboxylate include exploring its role as an intermediate in combinatorial chemistry libraries. By diversifying its structure through various functionalization strategies, researchers aim to identify novel compounds with enhanced pharmacological activity. This approach aligns with the growing trend toward personalized medicine, where tailored therapeutics are designed based on individual patient profiles.
The integration of computational chemistry techniques has further accelerated the discovery process for compounds like Benzyl 4-hydroxyazepane-1-carboxylate. Molecular modeling studies have provided valuable insights into its interactions with biological targets, enabling rational design of more effective derivatives. These computational tools are indispensable in modern drug discovery pipelines, offering predictive power that complements experimental approaches.
In conclusion, Benzyl 4-hydroxyazepane-1-carboxylate (CAS No. 648418-25-1) represents a promising molecule with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its versatile synthetic applications, make it an attractive candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.
648418-25-1 (Benzyl 4-hydroxyazepane-1-carboxylate) Related Products
- 95798-22-4(Benzyl 3-hydroxypiperidine-1-carboxylate)
- 92652-76-1(Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate)
- 109840-91-7(N-Benzyloxycarbonyl Nortropine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)